Cas no 71607-04-0 (1-Buten-2-amine, N,3,3-trimethyl-N-nitro-)

• Product name: 1-Buten-2-amine, N,3,3-trimethyl-N-nitro-
• CAS No: 71607-04-0
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 545310
• PubChem ID: 12543994

1-Buten-2-amine, N,3,3-trimethyl-N-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Buten-2-amine, N,3,3-trimethyl-N-nitro-
• N-(3,3-dimethylbut-1-en-2-yl)-N-methylnitramide
• 71607-04-0
• DTXSID90501975

• Inchi： InChI=1S/C7H14N2O2/c1-6(7(2,3)4)8(5)9(10)11/h1H2,2-5H3
• InChI Key： TWZZBXGZWWPETL-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=C)N(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 158.10562
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 46.38